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Compound Name: Fosinoprilat-d5 Sodium Salt

Cat. No.: B13447827

Get Quote

Target Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical Pharmacologists

Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction & Pharmacological Context
Fosinopril is a phosphinic acid-containing ester prodrug belonging to the angiotensin-

converting enzyme (ACE) inhibitor class, widely prescribed for hypertension and heart failure.

Upon oral administration, it is rapidly hydrolyzed by esterases in the liver and gastrointestinal

mucosa to its active moiety, fosinoprilat.

From a bioanalytical perspective, quantifying both the prodrug and the active metabolite in

human plasma presents a complex challenge. The primary hurdle is ex vivo degradation:

plasma esterases continue to hydrolyze fosinopril into fosinoprilat after blood collection, leading

to an underestimation of the prodrug and a critical overestimation of the active metabolite. To

ensure scientific integrity and regulatory compliance, the bioanalytical method must arrest this

conversion immediately upon sample collection while maintaining high sensitivity and

overcoming matrix effects[1].
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Mechanism of Action
Fosinoprilat competitively binds to ACE (Kininase II), preventing the conversion of Angiotensin I

to the potent vasoconstrictor Angiotensin II. This interrupts the Renin-Angiotensin-Aldosterone

System (RAAS), lowering blood pressure.

Caption: The RAAS signaling pathway demonstrating the competitive inhibition of ACE by

Fosinoprilat.

Method Development Rationale: Causality & Design
To build a robust, self-validating LC-MS/MS assay, every experimental choice must be justified

by the physicochemical properties of the analytes.

Ex Vivo Stabilization
The Problem: Fosinopril contains a cleavable ester bond susceptible to plasma esterases. The

Solution: Immediately upon blood draw, samples must be collected in K2EDTA tubes and

treated with an acidic buffer (e.g., 0.1 M Hydrochloric acid or Formic acid) to drop the pH below

4.0. This acidification denatures the esterases, halting the ex vivo hydrolysis of fosinopril to

fosinoprilat, ensuring the measured concentrations accurately reflect the in vivo

pharmacokinetic profile[2].

Sample Extraction Strategy (LLE vs. PPT)
While Protein Precipitation (PPT) is rapid, it fails to remove endogenous phospholipids, which

cause severe ion suppression in the MS source for polar compounds like fosinoprilat. Solid

Phase Extraction (SPE) is effective but resource-intensive. The Optimal Choice: Liquid-Liquid

Extraction (LLE) using an acidic environment. By adding an acid, the phosphinic and carboxylic

acid groups of fosinoprilat are protonated (neutralized). This forces the highly polar fosinoprilat

to partition efficiently into a moderately polar organic solvent mixture (e.g., Ethyl

Acetate:Hexane, 80:20 v/v), leaving salts and phospholipids behind in the aqueous layer[3].

The Role of Fosinoprilat-d5 (SIL-IS)
Matrix effects (ion suppression or enhancement) are unavoidable in LC-MS/MS. By utilizing

Fosinoprilat-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS), we create a self-

correcting system. Fosinoprilat-d5 co-elutes perfectly with fosinoprilat, experiencing the exact
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same matrix environment in the electrospray ionization (ESI) source. Any fluctuation in

extraction recovery or ionization efficiency is normalized when calculating the peak area ratio

(Analyte/IS).

Experimental Protocol & Methodologies
Reagents and Materials

Analytes: Fosinopril sodium, Fosinoprilat, Fosinoprilat-d5 (IS).

Matrices: Blank Human Plasma (K2EDTA).

Solvents: LC-MS grade Methanol, Acetonitrile, Water, Ethyl Acetate, Hexane, Formic Acid.

Sample Preparation Workflow (Self-Validating LLE)
To ensure the protocol is self-validating, every batch must include a System Suitability Test

(SST), a double blank (no analyte, no IS), a zero sample (IS only), and Quality Control (QC)

samples bracketing the unknown samples.

Caption: Step-by-step Liquid-Liquid Extraction (LLE) workflow for isolating Fosinopril and

Fosinoprilat from human plasma.

LC-MS/MS Conditions
Chromatographic separation is achieved on a reversed-phase C18 column (e.g., Waters

XBridge C18, 50 × 2.1 mm, 3.5 µm) to retain the polar fosinoprilat while separating it from the

lipophilic fosinopril.

Table 1: Liquid Chromatography Gradient Program
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Time (min) Flow Rate (mL/min)
Mobile Phase A
(0.1% FA in Water)

Mobile Phase B
(Acetonitrile)

0.00 0.40 70% 30%

0.50 0.40 70% 30%

2.00 0.40 10% 90%

3.50 0.40 10% 90%

3.60 0.40 70% 30%

| 5.00 | 0.40 | 70% | 30% |

Table 2: Mass Spectrometry (MRM) Parameters (Positive ESI)

Analyte
Precursor Ion
(m/z) [M+H]+

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

Fosinopril 564.3 404.2 25 100

Fosinoprilat 436.2 276.1 22 100

| Fosinoprilat-d5 (IS) | 441.2 | 281.1 | 22 | 100 |

Method Validation & Acceptance Criteria
To ensure trustworthiness and regulatory applicability, the method must be validated according

to the [4] and the [5]. The self-validating nature of the assay is confirmed when the following

parameters meet strict acceptance criteria.

Table 3: Summary of Validation Parameters and Regulatory Acceptance Criteria
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Validation Parameter Experimental Design
Acceptance Criteria
(FDA/ICH M10)

Selectivity / Specificity
Analyze 6 independent lots of

blank plasma.

Interference at analyte RT <

20% of LLOQ; Interference at

IS RT < 5%.

Linearity (Calibration Curve)
8 non-zero standards (e.g., 0.5

to 500 ng/mL).

R² ≥ 0.99. Back-calculated

concentrations within ±15% of

nominal (±20% at LLOQ).

Accuracy & Precision

5 replicates of LLOQ, Low,

Mid, and High QCs across 3

separate runs.

Intra/Inter-batch Precision (CV)

≤ 15% (≤ 20% at LLOQ).

Accuracy within ±15% (±20%

at LLOQ).

Matrix Effect (IS Normalized)

Compare peak area of post-

extraction spiked blanks vs.

neat standards (6 lots).

IS-normalized Matrix Factor

(MF) CV ≤ 15%.

Extraction Recovery

Compare peak area of pre-

extraction QCs vs. post-

extraction spiked QCs.

Must be consistent and

reproducible across Low, Mid,

and High QC levels.

Stability (Benchtop & Ex Vivo)

Low and High QCs left at RT

for 6 hours; unacidified vs

acidified blood.

Deviation ≤ 15% from nominal

concentration. Hydrolysis of

Fosinopril < 5%.

Expert Insight: When evaluating stability, it is imperative to assess the conversion of fosinopril

to fosinoprilat. If the Low QC of fosinoprilat shows an artificial increase exceeding 15% in the

presence of high fosinopril concentrations, the acidification step during sample collection is

insufficient and must be optimized.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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